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Compound of Interest

Compound Name: Isopropenylacetate

Cat. No.: B8374857 Get Quote

Isopropenyl acetate is a highly flammable liquid that requires strict adherence to safety

protocols for its handling and disposal to ensure the safety of laboratory personnel and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of isopropenyl acetate, tailored for researchers, scientists, and drug development

professionals.

Key Hazard and Disposal Information
Proper waste management begins with understanding the hazards associated with isopropenyl

acetate. This information dictates the stringent disposal requirements.
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Characteristic Value Citation

UN Number 2403 [1]

Hazard Class 3 (Flammable Liquid) [1]

Packing Group II [1]

Flash Point 10 °C (50 °F) [2]

Hazards

Highly flammable, may cause

eye, skin, and respiratory

irritation.

[1][2]

Disposal Classification

Potentially a hazardous waste.

Generators must classify it

according to US EPA

guidelines (40 CFR Parts

261.3) and state/local

regulations.

[2][3]

Step-by-Step Disposal Protocol
The following procedure outlines the approved method for the disposal of isopropenyl acetate

waste in a laboratory setting. The primary approach is to segregate, securely contain, and label

the waste for collection by a certified environmental management service. Do not attempt to

dispose of isopropenyl acetate down the drain or with general laboratory trash.[4]

1. Personal Protective Equipment (PPE) Confirmation:

Before handling isopropenyl acetate waste, ensure you are wearing appropriate PPE:

Flame-retardant lab coat.

Chemical-resistant gloves (e.g., butyl rubber).

Safety goggles and a face shield.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]
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2. Waste Segregation:

Isopropenyl acetate waste must be collected separately from other waste streams.

Do not mix it with other incompatible wastes, such as acids, bases, or peroxides.[4]

Keep it in its original container if possible; otherwise, use a designated, compatible waste

container.[1]

3. Container Selection and Management:

Use a clean, dry, and properly labeled hazardous waste container. The container must be

compatible with isopropenyl acetate and have a secure, tight-fitting lid.

Ensure the container is grounded and bonded during the transfer of waste to prevent static

electricity discharge, which can be an ignition source.[3][4]

Use only non-sparking tools for any transfers.[3][5]

Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor

expansion.

4. Labeling the Waste Container:

Properly label the waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "Isopropenyl Acetate".

The associated hazards (e.g., "Flammable Liquid").

The accumulation start date.

The name and contact information of the generating laboratory or researcher.

5. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.
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This area must be cool, dry, and well-ventilated, away from heat, sparks, open flames, and

other sources of ignition.[1][3]

Ensure the storage area has secondary containment to manage potential leaks.

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

of the hazardous waste.

Provide the EHS office with an accurate inventory of the waste.

Waste must be disposed of through an approved and licensed hazardous waste disposal

facility.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of isopropenyl

acetate.
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START:
Isopropenyl Acetate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
Do not mix with incompatibles

Step 3: Transfer to Approved
Hazardous Waste Container

(Use non-sparking tools, ground container)

Step 4: Securely Cap and
Label Container

('Hazardous Waste', Chemical Name, Hazards)

Step 5: Store in Designated
Cool, Ventilated, Secure Area

Step 6: Contact EHS for
Waste Pickup

END:
Disposal by Certified Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of isopropenyl acetate waste.
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Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) before

handling or disposing of any chemical. Adherence to all applicable federal, state, and local

regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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